Cas no 2034278-51-6 (N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride)

• Product Name: N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride
• CAS No: 2034278-51-6
• MF: C₁₂H₁₃ClFN₃
• MW: 253.703124761581
• CID: 5999466
• PubChem ID: 91811062
• Update Time: 2025-10-17

N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride
• AKOS026679453
• F1905-6493
• 2034278-51-6
• 2-N-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine;dihydrochloride
• 2,3-Pyridinediamine, N2-(4-fluoro-2-methylphenyl)-, hydrochloride (1:2)

• Inchi： 1S/C12H12FN3.ClH/c1-8-7-9(13)4-5-11(8)16-12-10(14)3-2-6-15-12;/h2-7H,14H2,1H3,(H,15,16);1H
• InChI Key： GQVYBOITQMZNIR-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CC=1N)C1C=CC(F)=CC=1C.Cl

Computed Properties

• Exact Mass: 289.0548810g/mol
• Monoisotopic Mass: 289.0548810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride

Comprehensive Overview of N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride (CAS No. 2034278-51-6)

N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride (CAS No. 2034278-51-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its dihydrochloride salt form, is gaining attention due to its unique structural properties and applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor precursor or intermediate, which aligns with current trends in targeted cancer therapies and precision medicine.

The molecular structure of N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride features a pyridine-2,3-diamine core substituted with a 4-fluoro-2-methylphenyl group, making it a valuable scaffold for further derivatization. This structural motif is frequently explored in the development of small-molecule therapeutics, especially in areas like neurodegenerative disease research and inflammatory pathway modulation—topics that consistently rank high in scientific literature searches and AI-driven query trends.

From a synthetic chemistry perspective, the dihydrochloride salt form of this compound offers improved solubility and stability, addressing common challenges in drug formulation and bioavailability enhancement. These properties are crucial for researchers investigating structure-activity relationships (SAR) or optimizing lead compounds in medicinal chemistry projects. Recent publications have highlighted similar compounds as potential candidates for GPCR-targeted drugs, reflecting the growing demand for novel therapeutic agents in the pharmaceutical industry.

Analytical characterization of CAS No. 2034278-51-6 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods are essential for quality control in preclinical research and comply with stringent ICH guidelines for pharmaceutical development. The compound's fluorinated aromatic component also makes it suitable for PET tracer development, a hot topic in diagnostic imaging research.

In the context of green chemistry initiatives, researchers are investigating sustainable synthetic routes for N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine derivatives. This aligns with the increasing focus on environmentally friendly synthesis methods in pharmaceutical manufacturing—a subject frequently searched in academic databases and industry forums. The compound's potential applications in bioconjugation and proteolysis-targeting chimera (PROTAC) technology further enhance its relevance in contemporary drug discovery paradigms.

Storage and handling recommendations for 2034278-51-6 emphasize standard laboratory practices for amine-containing compounds, with particular attention to moisture sensitivity due to its dihydrochloride nature. Proper documentation of batch-to-batch consistency and impurity profiles remains critical for research reproducibility, addressing common concerns raised in peer-reviewed studies about compound quality in biological assays.

The commercial availability of N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride through specialized chemical suppliers has facilitated its adoption in various screening libraries. Its inclusion in fragment-based drug design (FBDD) collections reflects the pharmaceutical industry's shift toward high-efficiency lead generation strategies. Recent patent literature suggests growing intellectual property activity around similar heterocyclic diamines, indicating their perceived value in innovative therapeutic development.

From a regulatory standpoint, CAS 2034278-51-6 falls under standard research chemical classifications when used in non-clinical settings. However, researchers must stay updated on evolving REACH compliance requirements and laboratory safety standards—topics that generate consistent search traffic among chemistry professionals. The compound's potential metabolites and ADME properties represent another active area of investigation, particularly for scientists working on pharmacokinetic optimization.

Emerging applications of pyridine-2,3-diamine derivatives in material science, particularly as ligands for catalytic systems or components in organic electronic materials, demonstrate the compound's versatility beyond life sciences. This interdisciplinary potential makes 2034278-51-6 relevant to searches combining pharmaceutical chemistry with advanced materials research, a crossover area gaining traction in scientific communities.

Future research directions for N2-(4-fluoro-2-methylphenyl)pyridine-2,3-diamine dihydrochloride may explore its utility in covalent inhibitor design or as a building block for macrocyclic compounds. These applications align with current industry priorities in tackling undruggable targets and developing next-generation therapeutics—subjects that dominate recent conference proceedings and grant funding announcements in the chemical sciences.